3-(Chloromethyl)-5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole
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Description
3-(Chloromethyl)-5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole, also known as CMTO, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the oxadiazole family, which is known for its diverse biological activities.
Scientific Research Applications
Fungicidal Activity
3-(Chloromethyl)-5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole and its derivatives have been explored for their fungicidal properties. For example, certain oxadiazole derivatives have demonstrated fungicidal activity against rice sheath blight, a major disease affecting rice in China. These findings highlight the potential of these compounds as agricultural fungicides (Chen, Li, & Han, 2000).
Synthesis Methodologies
Research has focused on the synthesis and chemical properties of oxadiazole derivatives. Studies include the reinvestigation of thiazole synthesis and reactions leading to oxadiazole derivatives, showcasing the versatility of these compounds in chemical synthesis (Paepke, Reinke, Peseke, & Vogel, 2009).
Mesomorphic Behavior and Photo-luminescent Properties
Oxadiazole derivatives exhibit mesomorphic behavior and photo-luminescent properties, making them suitable for applications in liquid crystal displays and photoluminescent materials. For instance, certain derivatives have shown cholesteric mesophases with wide mesomorphic temperature ranges and strong blue fluorescence emissions (Han, Wang, Zhang, & Zhu, 2010).
Corrosion Inhibition
The corrosion inhibition properties of 1,3,4-oxadiazole derivatives for mild steel in sulfuric acid have been assessed, highlighting their potential as corrosion inhibitors. These studies have utilized various analytical methods, including gravimetric and electrochemical techniques, to evaluate the effectiveness of these compounds in protecting metal surfaces (Ammal, Prajila, & Joseph, 2018).
Antibacterial Activity
1,3,4-Oxadiazole thioether derivatives have been synthesized and evaluated for their antibacterial activities against pathogens such as Xanthomonas oryzae pv. oryzae. Some of these compounds have shown promising inhibitory effects, offering new avenues for the development of antibacterial agents (Song, Li, Li, Yang, Yu, Luo, Hu, & Song, 2017).
properties
IUPAC Name |
3-(chloromethyl)-5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3OS/c1-4-6(13-3-9-4)7-10-5(2-8)11-12-7/h3H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYKGFBWDZHIKEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)C2=NC(=NO2)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-5-(4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazole |
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